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Compound of Interest

Compound Name: Dimethyl diglycolate

Cat. No.: B041929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of
dimethyl diglycolate, specifically its molecular weight and density. The information herein is
intended to support research and development activities by providing both fundamental data
and the methodologies for its experimental verification.

Core Properties of Dimethyl Diglycolate

Dimethyl diglycolate, also known as dimethyl 2,2'-oxydiacetate, is an organic compound with
applications as a starting material in the synthesis of various chemical entities, including
unsaturated polyester resins and plasticizers. A precise understanding of its physical properties
Is crucial for its application in chemical synthesis and material science.

The key physical and chemical properties of dimethyl diglycolate are summarized in the table
below for quick reference.
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Property Value Reference(s)
Molecular Formula CeH1005 [1112113114]
Molecular Weight 162.14 g/mol [1112][31[4]
Density 1.15 g/cm3 [1]

CAS Number 7040-23-5 [11[2]13]14]
Melting Point 36 °C [1]

Boiling Point 211.3 °C (at 760 mmHg) [1]

Flash Point 84.1°C [1]

Experimental Protocols

The following sections detail the standard experimental procedures for the determination of the
molecular weight and density of a liquid organic compound such as dimethyl diglycolate.

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is the most common and accurate method for determining the molecular weight
of a compound.[1][5][6]

Principle: The sample is first ionized, and the resulting ions are accelerated into a magnetic or
electric field. The path of the ions is dependent on their mass-to-charge ratio, which allows for
their separation and detection. The peak with the highest mass-to-charge ratio, excluding
isotopic peaks, generally corresponds to the molecular ion, from which the molecular weight is
determined.[5]

Methodology: Electrospray lonization (ESI) Mass Spectrometry
e Sample Preparation:

o Prepare a dilute solution of dimethyl diglycolate in a suitable volatile solvent (e.g.,
methanol, acetonitrile) at a concentration typically in the range of 1-10 pM.[7]

o Ensure the sample is free from non-volatile salts and detergents, as they can interfere with
the ionization process.[7]
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e Instrument Calibration:

o Calibrate the mass spectrometer using a standard compound with a known molecular
weight to ensure mass accuracy.[8]

e Sample Infusion and lonization:

o The sample solution is introduced into the ESI source through a fine capillary at a constant
flow rate.

o A high voltage is applied to the capillary tip, causing the liquid to nebulize into a fine spray
of charged droplets.

o As the solvent evaporates from the droplets, the charge concentration increases, leading
to the formation of gas-phase molecular ions.

e Mass Analysis:
o The generated ions are directed into the mass analyzer (e.g., Quadrupole, Time-of-Flight).
o The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

o Data Acquisition and Interpretation:
o A mass spectrum is generated, plotting ion intensity versus m/z.

o Identify the molecular ion peak (M+). For dimethyl diglycolate, this would be the ion
formed by the loss of one electron.

o The m/z value of the molecular ion peak provides the molecular weight of the compound.
For high-resolution mass spectrometry (HRMS), the exact molecular formula can be
confirmed from the precise mass measurement.[5][6]

Pycnometry is a highly precise method for determining the density of a liquid by measuring its
mass within a known volume.[4]

Principle: The density of a liquid is its mass per unit volume. A pycnometer is a glass flask with
a precisely calibrated volume. By weighing the pycnometer empty, filled with a reference liquid
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(like deionized water) of known density, and finally filled with the sample liquid, the density of
the sample can be accurately calculated.[4]

Methodology:

e Preparation:

o Thoroughly clean and dry the pycnometer and its stopper.

o Allow the pycnometer to reach thermal equilibrium with the ambient laboratory
temperature.

¢ Measurement:

o Step 1: Weigh the empty, dry pycnometer on an analytical balance and record its mass
(mo).

o Step 2: Fill the pycnometer with deionized water of a known temperature and density
(p_water). Insert the stopper, ensuring any excess water exits through the capillary. Dry
the exterior completely.[9]

o Step 3: Weigh the water-filled pycnometer and record its mass (m1).

o Step 4: Empty and dry the pycnometer thoroughly.

o Step 5: Fill the pycnometer with dimethyl diglycolate, ensuring the temperature is the
same as the water. Insert the stopper and dry the exterior.

o Step 6: Weigh the sample-filled pycnometer and record its mass (mz).

o Calculation:

o Mass of water: m_water = m1 - mo

o Volume of pycnometer (V): V = m_water / p_water

o Mass of sample: m_sample = mz2 - mo
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o Density of sample (p_sample): p_sample = m_sample / V

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the density of dimethyl diglycolate using a pycnometer.
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Start: Prepare Clean, Dry Pycnometer

Weigh Empty Pycnometer (mo)

Fill with Deionized Water at Temp (T)

Weigh Water-Filled Pycnometer (ma)

V = (m1 - mo) / p_water

Calculate Pycnometer Volume (V)

Empty and Dry Pycnometer

;

Fill with Dimethyl Diglycolate at Temp (T)

Weigh Sample-Filled Pycnometer (mz)

p=(mz2-mo)/V

Calculate Sample Density (p)

End: Report Density

Click to download full resolution via product page

Caption: Workflow for Density Determination by Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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